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Compound of Interest

Compound Name: C16Y

Cat. No.: B15606958 Get Quote

Initial searches for safety information related to "C16Y" reveal that this identifier does not refer

to a chemical substance. Instead, "C16Y" is a product model number for two-ply quilted cotton

yellow chore gloves manufactured by Global Glove and distributed by various safety and

industrial supply companies.[1][2][3][4][5][6] These gloves are intended for general purpose

applications such as construction, farming, and landscaping, providing protection against minor

scrapes and abrasions.[2]

It is critical for laboratory safety to correctly identify substances before handling them. The

following guide provides essential information on the proper selection and use of Personal

Protective Equipment (PPE) for handling hazardous chemicals, addressing the likely intent of

the original request.

General Principles of Chemical Handling Safety
The foundation of safe chemical handling lies in understanding the specific hazards posed by a

substance. The primary source for this information is the Safety Data Sheet (SDS), which is

required to be provided by the chemical manufacturer. The SDS outlines the necessary PPE,

handling and storage procedures, and emergency protocols.

Key Steps for Safe Chemical Handling:

Hazard Identification: Always consult the SDS for the specific chemical to be handled. Pay

close attention to sections detailing hazards and required protective measures.
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PPE Selection: Choose PPE based on the hazards identified in the SDS. This includes

appropriate gloves, eye and face protection, body coverings, and, if necessary, respiratory

protection.

Pre-Handling Inspection: Before use, inspect all PPE for signs of damage, such as cracks,

holes, or degradation.

Proper Donning and Doffing: Follow established procedures for putting on and taking off PPE

to avoid contamination.

Decontamination and Disposal: After handling, decontaminate or dispose of PPE as

specified in the SDS and institutional protocols. Never reuse disposable PPE.

Hand Protection: A Critical Component of
Laboratory Safety
Since the initial query mistakenly identified a glove model as a chemical, it is pertinent to focus

on the correct selection of hand protection. Cotton gloves, such as the "C16Y" model, are not

suitable for handling chemicals.[7][8][9] Cotton and other fabric gloves can absorb and trap

chemicals against the skin, potentially increasing the risk of exposure.[8][10][11]

The choice of glove material must be based on the chemical being handled. The following table

summarizes the general suitability of common laboratory glove materials for different classes of

chemicals. However, always consult the manufacturer's glove compatibility chart and the

chemical's SDS for specific recommendations.
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Glove Material Generally Suitable For Generally Not Suitable For

Nitrile
Solvents, oils, greases, some

acids and bases

Strong oxidizing agents,

aromatic solvents, ketones

Latex
Biological and water-based

materials, ketones, acetone
Oils, chlorinated solvents

Butyl
Ketones, esters, aldehydes,

strong acids and bases

Hydrocarbons, halogenated

solvents

Neoprene
Acids, bases, oils, fuels,

peroxides, hydrocarbons

Halogenated and aromatic

hydrocarbons

Viton®
Chlorinated and aromatic

solvents, fuels
Ketones, esters, aldehydes

Experimental Workflow for Safe Chemical Handling
The following diagram illustrates the logical steps for ensuring safety when handling chemicals

in a laboratory setting.
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Preparation Phase

Operational Phase

Post-Operational Phase

Identify Chemical to be Handled

Locate and Review Safety Data Sheet (SDS)

Identify Hazards (Health, Physical, Environmental)

Determine Required PPE (Gloves, Eyewear, etc.)

Select Chemical-Specific PPE

Inspect PPE for Damage

Proceed to Handling

Don PPE Correctly

Handle Chemical in Designated Area (e.g., Fume Hood)

Follow Standard Operating Procedures (SOPs)

Doff PPE to Avoid Contamination

Complete Handling

Decontaminate Reusable PPE Dispose of Single-Use PPE and Chemical Waste

Wash Hands Thoroughly
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Caption: Workflow for Safe Chemical Handling
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Disposal Plan
Proper disposal of chemical waste and contaminated PPE is crucial to prevent harm to

personnel and the environment.

Operational Disposal Plan:

Chemical Waste:

Segregate chemical waste into compatible categories (e.g., halogenated solvents, non-

halogenated solvents, acidic waste, basic waste).

Collect waste in clearly labeled, appropriate containers.

Do not overfill waste containers.

Contaminated PPE:

Dispose of single-use gloves, lab coats, and other contaminated items in designated

hazardous waste containers immediately after use.

Never dispose of chemically contaminated items in the regular trash.

Decontamination:

Reusable PPE, such as face shields and chemical splash goggles, should be

decontaminated according to the procedures outlined in the SDS or institutional

guidelines.

By adhering to these procedures and prioritizing the use of accurate information from Safety

Data Sheets, researchers, scientists, and drug development professionals can ensure a safe

laboratory environment when handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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